![molecular formula C18H16N4O2 B6447435 4-{[1-(quinolin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide CAS No. 2549041-07-6](/img/structure/B6447435.png)
4-{[1-(quinolin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-{[1-(quinolin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide, also known as 4-QAC, is a novel chemical compound that has recently been gaining attention in the scientific community due to its potential applications in a variety of fields. 4-QAC is a heterocyclic compound, meaning that it contains both carbon and nitrogen atoms in its structure. It has been studied for its ability to act as an inhibitor of several enzymes, as well as its potential as a therapeutic agent.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
Quinoline derivatives, including our compound of interest, serve as essential scaffolds in drug discovery. Researchers have explored their potential as lead compounds due to their diverse biological activities. The pyranoquinoline ring system, present in our compound, plays a pivotal role in designing novel drugs. Key areas include antiviral, anticancer, and antibacterial drug development .
Antimicrobial Properties
The quinoline moiety exhibits promising antimicrobial effects. Researchers have synthesized quinoline-based compounds and evaluated their activity against bacteria, fungi, and parasites. Our compound could be investigated further for its antibacterial and antifungal potential .
properties
IUPAC Name |
4-(1-quinolin-4-ylazetidin-3-yl)oxypyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O2/c19-18(23)16-9-12(5-7-21-16)24-13-10-22(11-13)17-6-8-20-15-4-2-1-3-14(15)17/h1-9,13H,10-11H2,(H2,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAIMADPNFQALJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=CC=NC3=CC=CC=C32)OC4=CC(=NC=C4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[1-(Quinolin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.